2-Amino-5-chloro-n,n-dimethylbenzamide
Description
“2-Amino-5-chloro-n,n-dimethylbenzamide” is a synthetic compound with the CAS Number: 56042-83-2 . It has a molecular weight of 198.65 .
Synthesis Analysis
The synthesis of this compound involves several steps . The process starts with the oxidation under the catalytic actions of N-hydroxyphthalimide and cobalt acetylacetonate to generate benzoic acid . This is followed by a substitution reaction with chlorine gas to generate 3,5-dichlorobenzoic acid . A shielding reagent is used to shield off 5-chlorine, and a Grignard reagent is used to carry out methyl substitution on the 5-chlorine to generate 3-methyl-5-chlorobenzoic acid . The 3-methyl-5-chlorobenzoic acid and nitric acid undergo nitro-substitution under the catalytic action of concentrated sulfuric acid to generate 2-nitro-3-methyl-5-chlorobenzoic acid . This is followed by catalytic hydrogenation to reduce the nitro group into an amino group . Finally, a reaction under the actions of N,N’-diisopropylcarbodiimide and 1-hydroxybenztriazole yields an intermediate, which reacts with methylamine to obtain the 2-amino-5-chloro-N,3-dimethylbenzamide .Molecular Structure Analysis
The molecular structure of “2-Amino-5-chloro-n,n-dimethylbenzamide” is represented by the linear formula: C9 H11 Cl N2 O .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of “2-Amino-5-chloro-n,n-dimethylbenzamide” include oxidation, substitution, shielding, methyl substitution, nitro-substitution, catalytic hydrogenation, and reaction with N,N’-diisopropylcarbodiimide and 1-hydroxybenztriazole .Physical And Chemical Properties Analysis
The compound is a solid at room temperature . It has a molecular weight of 198.65 .Scientific Research Applications
Organic Chemical Synthesis
2-Amino-5-chloro-n,n-dimethylbenzamide is used in the field of organic chemical synthesis . It is synthesized through a series of reactions including oxidation, substitution, shielding, methyl substitution, nitro-substitution, catalytic hydrogenation, and reaction with methylamine . The method is simple to operate and enhances the synthesis yield to 92% or above .
Insecticide Production
Compounds prepared from 2-Amino-5-chloro-n,n-dimethylbenzamide are useful for the preparation of certain anthranilamide compounds that are of interest as insecticides . For example, the insecticides chlorantraniliprole and cyantraniliprole can be synthesized from these compounds .
properties
IUPAC Name |
2-amino-5-chloro-N,N-dimethylbenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11ClN2O/c1-12(2)9(13)7-5-6(10)3-4-8(7)11/h3-5H,11H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KXTKTZUWGKFUIS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)C1=C(C=CC(=C1)Cl)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50298016 |
Source
|
| Record name | 2-amino-5-chloro-n,n-dimethylbenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50298016 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-5-chloro-n,n-dimethylbenzamide | |
CAS RN |
56042-83-2 |
Source
|
| Record name | NSC120273 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=120273 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-amino-5-chloro-n,n-dimethylbenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50298016 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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